Cas no 1861580-92-8 (1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine)

• Product Name: 1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine
• CAS No: 1861580-92-8
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5699066
• PubChem ID: 130861190
• Update Time: 2025-07-18

1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1861580-92-8
• EN300-1149337
• 1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1,4-dimethyl-3-(3-oxabicyclo[3.1.0]hex-6-yl)-

• Inchi： 1S/C10H15N3O/c1-5-9(12-13(2)10(5)11)8-6-3-14-4-7(6)8/h6-8H,3-4,11H2,1-2H3
• InChI Key： LBMDEFXOGBZRCL-UHFFFAOYSA-N
• SMILES： O1CC2C(C3C(C)=C(N)N(C)N=3)C2C1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 377.2±42.0 °C(Predicted)
• pka: 4.74±0.10(Predicted)

Additional information on 1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine

Comprehensive Overview of 1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine (CAS No. 1861580-92-8)

The compound 1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine (CAS No. 1861580-92-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive 3-oxabicyclo[3.1.0]hexane scaffold, combined with a pyrazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways. The presence of both amine and ether functional groups further enhances its versatility in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine has surged, driven by their role in drug discovery and material science. This compound’s rigid bicyclic structure offers steric advantages, which are critical for designing molecules with high target specificity. Its CAS No. 1861580-92-8 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, physicochemical properties, and potential applications, highlighting the need for detailed technical profiles.

One of the most discussed topics in forums and scientific literature is the structure-activity relationship (SAR) of pyrazole derivatives. The 1,4-dimethyl substitution pattern in this compound is hypothesized to influence its binding affinity to enzymatic targets. Computational studies suggest that the 3-oxabicyclo[3.1.0]hexane moiety could enhance metabolic stability, a key consideration in medicinal chemistry. These insights align with current trends in AI-driven drug design, where researchers leverage machine learning to predict molecular behavior.

The agrochemical sector also shows interest in CAS No. 1861580-92-8, as pyrazole-based compounds are known for their herbicidal and insecticidal properties. Environmental sustainability concerns have led to increased scrutiny of synthetic pathways and green chemistry approaches for such molecules. Manufacturers and suppliers often highlight its high purity grades and scalable production processes to meet regulatory standards. This aligns with the broader industry shift toward eco-friendly synthesis and reduced waste generation.

From a commercial perspective, 1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine is listed in catalogs of specialty chemical providers, often accompanied by technical data sheets (TDS) and safety guidelines. Its storage conditions and handling precautions are frequently queried, underscoring the importance of accurate documentation. The compound’s solubility in organic solvents and stability under various pH conditions are additional points of interest for formulators.

In conclusion, 1,4-Dimethyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine (CAS No. 1861580-92-8) represents a compelling case study in the intersection of structural innovation and practical utility. Its applications span pharmaceuticals, agrochemicals, and material science, making it a versatile subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation heterocycles and sustainable chemistry.